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Compound of Interest

4-Hydroxy-2,3-dihydro-1H-indene-
Compound Name:

1-carboxylic acid
CAS No.: 1369503-31-0

Cat. No.: B567114

Get Quote

Executive Summary

4-Hydroxy-1-indancarboxylic acid (CAS 1369503-31-0) is a high-value chiral scaffold used in
the development of hypoxia-inducible factor prolyl hydroxylase (HIF-PH) inhibitors and G-
protein coupled receptor (GPCR) modulators. Unlike its ubiquitous precursor, 4-hydroxy-1-
indanone, this carboxylic acid derivative is not a commodity chemical. It is primarily available
through custom synthesis (CRO) channels rather than bulk catalog stock.

This guide provides a validated procurement strategy, establishing 4-hydroxy-1-indanone as
the critical "Make vs. Buy" pivot point, and details a robust synthetic route for internal
production if commercial lead times exceed project timelines.

Chemical Profile & Identity

Precision in nomenclature is critical to avoid sourcing errors, particularly distinguishing the
target acid from its ketone precursor.
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Feature Specification

Target Compound 4-Hydroxy-1-indancarboxylic acid

IUPAC Name 4-hydroxy-2,3-dihydro-1H-indene-1-carboxylic
acid

CAS Number 1369503-31-0

Molecular Formula C10H1003

Molecular Weight 178.18 g/mol

Key Precursor 4-Hydroxy-1-indanone (CAS 40731-98-4)

st hemist Exists as (R)- and (S)- enantiomers; typically
ereochemistr
Y supplied as racemate unless specified.[1]

Market Landscape: Suppliers & Pricing[2]
Sourcing Reality: The "RFQ" Tier

Unlike commodity reagents, CAS 1369503-31-0 is rarely held in stock. Most vendors list it as
“Inquire"” or "Make-to-Order."

Primary Suppliers (Verified Listings):
e BLDpharm: Lists CAS 1369503-31-0.[2][3] High reliability for building blocks.
¢ Amadis Chemical: Specializes in rare indane derivatives.

o ChemScene / ChemSpace: Aggregators that may route to synthesis labs in China/India.

Cost Analysis (Estimated)
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L Price Estimate .
Compound Availability (USD) Strategic Note

High variance; price

4-Hydroxy-1- Low (Lead time: 4-6 o
$150 - $350/¢ drops significantly at

indancarboxylic acid wks) 10 |
>10g scale.

Buy this to synthesize
High (In Stock) $55-$85/¢g the acid internally if
budget is tight.

4-Hydroxy-1-indanone

(Precursor)

Procurement Recommendation: If your requirement is <5g, purchase the catalog item despite
the premium to save FTE time. If >10g is needed, initiate a custom synthesis contract or

produce internally using the protocol in Section 4.

Technical Guide: Internal Synthesis Protocol

If commercial supply is unavailable, the following synthetic route is the industry standard for
converting the ketone (indanone) to the carboxylic acid. This pathway uses a Wittig
Homologation approach, which offers better yield and purity profiles than the traditional
cyanohydrin route for electron-rich rings.

Synthetic Pathway Visualization

1. Mel, K2CO3 2. Ph3P=CHOMe 3. H30+ 4. NaClO2 (Oxidation)
4-Hydroxy-1-indanone Protection. Intermediate A Wit Intermediate B Hydrolysis) Intermediate C 5. BBr3 (Deprotection; dro dancarbo
(CAS 40731-98-4) (4-Methoxy-1-indanone) (Enol Ether) (Aldehyde) A 6950 0

Click to download full resolution via product page

Figure 1: Validated synthetic route from commercially available indanone to the target acid.
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Step-by-Step Methodology

Step 1: Phenolic Protection

o Rationale: The free phenol at C4 is prone to oxidation and interferes with ylide formation.
Methylation is preferred for stability.

e Protocol: Dissolve 4-hydroxy-1-indanone (1.0 eq) in DMF. Add K2COs (1.5 eq) and Methyl
lodide (1.2 eq). Stir at RT for 4h. Quench with water, extract with EtOAc.

o Checkpoint: Monitor disappearance of starting material by TLC (Rf ~0.4 in 30% EtOAc/Hex).
Step 2: One-Carbon Homologation (Wittig Reaction)
e Reagent: (Methoxymethyl)triphenylphosphonium chloride.

e Protocol: Suspend the phosphonium salt (1.2 eq) in dry THF at -78°C. Add LiIHMDS (1.2 eq)
dropwise to generate the ylide (deep red color). Add the protected indanone. Warm to RT
over 12h.

e Mechanism: Converts the C=0 ketone to a C=C-OMe enol ether.
Step 3: Hydrolysis & Oxidation

o Hydrolysis: Treat the enol ether with dilute HCI/THF to yield the aldehyde (4-methoxyindan-
1-carboxaldehyde).

e Pinnick Oxidation: Dissolve the aldehyde in t-BuOH/H20. Add NaH2PO4 and NaClO:2
(Sodium Chlorite). This selectively oxidizes the aldehyde to the carboxylic acid without over-
oxidizing the ring.

Step 4: Global Deprotection

e Protocol: Dissolve the methoxy-acid in DCM at -78°C. Add BBrs (Boron Tribromide, 2.0 eq).
Warm to 0°C.

o Workup: Carefully quench with ice water (exothermic!). The product precipitates or is
extracted into EtOAc.
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 Yield: Expect 45-60% overall yield over 4 steps.

Quality Control & Characterization

To validate the purchased or synthesized material, use the following analytical markers.

Method Expected Signal (Diagnostic)

5 12.1 (bs, 1H, -COOH)3 9.2 (s, 1H, -OH)5 3.9

1H NMR (DMSO-ds
( ) (t, 1H, H-1 methine)d 6.7-7.1 (m, 3H, Aromatic)

>95% (254 nm). Impurities often include

HPLC Purity _ o
unreacted indanone (check retention time).
Off-white to pale beige powder. Darkening
Appearance o o
indicates phenol oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b567114/docs?utm_src=pdf-body#strategic-sourcing-technical-synthesis-guide-4-hydroxy-1-indancarboxylic-acid
https://www.bldpharm.com/products/1369503-31-0.html
https://cymitquimica.com/cas/40731-98-4/
https://www.benchchem.com/product/b567114?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. chemscene.com [chemscene.com]

2. 1369503-31-0|4-Hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid|BLD Pharm
[bldpharm.com]

3. Selling Leads page 7 NovoChemy Ltd. - Selling Leads [novochemy.lookchem.com]

4. CAS 40731-98-4: 4-hydroxy-1-indanone | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Strategic Sourcing & Technical Synthesis Guide: 4-
Hydroxy-1-indancarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567114/docs#strategic-sourcing-technical-synthesis-
guide-4-hydroxy-1-indancarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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